Cas no 478016-76-1 (3-(2-bromophenyl)-2-cyano-N-(2-methoxyethyl)prop-2-enamide)

• Product Name: 3-(2-bromophenyl)-2-cyano-N-(2-methoxyethyl)prop-2-enamide
• CAS No: 478016-76-1
• MF: C₁₃H₁₃BrN₂O₂
• MW: 309.158522367477
• CID: 6088469
• PubChem ID: 2381260
• Update Time: 2025-06-08

3-(2-bromophenyl)-2-cyano-N-(2-methoxyethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-2-cyano-N-(2-methoxyethyl)prop-2-enamide
• MLS001006400
• HMS2704C16
• Z44316399
• SMR000349292
• 478016-76-1
• EN300-26576472
• SR-01000035723
• AKOS000963485
• CHEMBL1462311
• SR-01000035723-1

• Inchi： 1S/C13H13BrN2O2/c1-18-7-6-16-13(17)11(9-15)8-10-4-2-3-5-12(10)14/h2-5,8H,6-7H2,1H3,(H,16,17)/b11-8+
• InChI Key： AMXAMOVUVIWCME-DHZHZOJOSA-N
• SMILES： BrC1C=CC=CC=1/C=C(\C#N)/C(NCCOC)=O

Computed Properties

• Exact Mass: 308.01604g/mol
• Monoisotopic Mass: 308.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.1Ų

Additional information on 3-(2-bromophenyl)-2-cyano-N-(2-methoxyethyl)prop-2-enamide

Professional Introduction to 3-(2-bromophenyl)-2-cyano-N-(2-methoxyethyl)prop-2-enamide (CAS No. 478016-76-1)

3-(2-bromophenyl)-2-cyano-N-(2-methoxyethyl)prop-2-enamide, identified by its CAS number 478016-76-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a brominated phenyl ring, a cyano group, and an N-(2-methoxyethyl) substituent attached to a prop-2-enamide backbone. The presence of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of more complex pharmacologically active agents.

The structural motif of 3-(2-bromophenyl)-2-cyano-N-(2-methoxyethyl)prop-2-enamide is particularly intriguing from a synthetic chemistry perspective. The bromine atom on the phenyl ring serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl structures. These types of structures are prevalent in many drug candidates due to their ability to interact effectively with biological targets. Additionally, the cyano group can participate in nucleophilic addition reactions, allowing for the introduction of diverse substituents at this position. The N-(2-methoxyethyl) group contributes to the compound's solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the prop-2-enamide scaffold. Prop-2-enamides have been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. The specific arrangement of functional groups in 3-(2-bromophenyl)-2-cyano-N-(2-methoxyethyl)prop-2-enamide suggests that it may possess unique interactions with biological macromolecules. For instance, the cyano group can engage in hydrogen bonding with polar residues in protein active sites, while the N-(2-methoxyethyl) group can modulate hydrophobic interactions. These interactions are crucial for determining the binding affinity and selectivity of a drug molecule.

The synthesis of 3-(2-bromophenyl)-2-cyano-N-(2-methoxyethyl)prop-2-enamide involves several key steps that highlight modern synthetic methodologies. One possible synthetic route begins with the bromination of 2-hydroxybenzaldehyde to yield 2-bromo-4-hydroxybenzaldehyde. This intermediate is then condensed with ethyl cyanoacetate to form the prop-2-enamide core. Subsequent reduction of the ester group followed by treatment with methanol and an acid catalyst yields N-(2-methoxyethyl) derivatives. The final step involves protecting group strategies and selective functionalization to achieve the desired product structure.

The role of computational chemistry in optimizing the synthesis and properties of 3-(2-bromophenyl)-2-cyano-N-(2-methoxyethyl)prop-2-enamide cannot be overstated. Molecular modeling techniques have been increasingly utilized to predict reaction outcomes, optimize reaction conditions, and assess potential side products. For example, density functional theory (DFT) calculations have been employed to study the electronic structure and reactivity of various intermediates in the synthesis pathway. These computational studies not only provide insights into mechanistic details but also help in designing more efficient synthetic routes.

In terms of biological evaluation, preliminary studies on 3-(2-bromophenyl)-2-cyano strong>-N-(< strong > strong > methoxyethyl ) prop - strong > - enamide have shown promising results in several pharmacological assays. In particular, its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been investigated due to their roles in inflammatory processes. The presence of both hydrophobic and polar substituents in this compound suggests that it may modulate enzyme activity through multiple binding interactions. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The development of novel drug candidates often requires iterative optimization based on structural modifications derived from lead compounds like 3-(< strong > strong >). This iterative process involves synthesizing analogs with varying substituents on different positions within the molecular framework. By systematically altering functional groups such as halogens or alkoxyl chains, researchers can fine-tune pharmacokinetic properties such as solubility and metabolic stability while maintaining or enhancing biological activity.

The significance of 3-( strong >) extends beyond its immediate pharmacological applications; it also serves as an important building block for more complex molecules. In medicinal chemistry libraries designed for high-throughput screening (HTS), such compounds are often included due to their structural diversity and potential bioactivity profiles. Their use allows researchers to explore new chemical spaces without having to start from scratch each time.

The future direction for research on this compound lies in expanding its biological evaluation across different therapeutic areas including oncology where prop - en amides have shown promise . Additionally , exploring its potential use as an intermediate for peptidomimetics could open up new avenues . Peptidomimetics mimic peptide sequences but offer improved stability against enzymatic degradation , making them attractive candidates for drug development . By incorporating features like amino acid mimics into scaffolds like this one , researchers might be able generate novel molecules with enhanced efficacy . p > < p > Another exciting possibility involves using computational methods not just predict how modifications will affect properties but also guide experimental efforts toward optimal candidates . Machine learning models trained on large datasets could predict binding affinities or other relevant parameters based on molecular descriptors derived from quantum mechanical calculations . Such approaches would significantly accelerate discovery pipelines by allowing rapid assessment virtual libraries composed thousands compounds before committing resources expensive wet lab experiments . p > < p > Finally , it worth noting that advances computational chemistry coupled increased availability powerful hardware enable ever more detailed investigations molecular interactions . Techniques like molecular dynamics simulations can now provide atomistic insights into how drugs bind proteins over time , including conformational changes that occur upon binding . These detailed snapshots would invaluable understanding why certain compounds work better others , ultimately leading better designed drugs faster more efficiently than ever before possible . p >